Cas no 1806936-39-9 (3-Chloro-5-(difluoromethyl)-4-methoxy-2-nitropyridine)

• Product Name: 3-Chloro-5-(difluoromethyl)-4-methoxy-2-nitropyridine
• CAS No: 1806936-39-9
• MF: C₇H₅ClF₂N₂O₃
• MW: 238.576007604599
• CID: 4867287
• Update Time: 2025-07-17

3-Chloro-5-(difluoromethyl)-4-methoxy-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-(difluoromethyl)-4-methoxy-2-nitropyridine

• Inchi： 1S/C7H5ClF2N2O3/c1-15-5-3(6(9)10)2-11-7(4(5)8)12(13)14/h2,6H,1H3
• InChI Key： PINGKZGQLWKJOP-UHFFFAOYSA-N
• SMILES： ClC1=C([N+](=O)[O-])N=CC(C(F)F)=C1OC

Computed Properties

• Exact Mass: 237.9956760 g/mol
• Monoisotopic Mass: 237.9956760 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 67.9
• Molecular Weight: 238.57

Additional information on 3-Chloro-5-(difluoromethyl)-4-methoxy-2-nitropyridine

Comprehensive Overview of 3-Chloro-5-(difluoromethyl)-4-methoxy-2-nitropyridine (CAS No. 1806936-39-9)

3-Chloro-5-(difluoromethyl)-4-methoxy-2-nitropyridine (CAS No. 1806936-39-9) is a high-value pyridine derivative widely recognized for its unique chemical properties and applications in pharmaceutical and agrochemical research. This compound belongs to the nitropyridine family, characterized by its chloro, difluoromethyl, and methoxy functional groups, which contribute to its reactivity and versatility in synthetic chemistry. Researchers and industries are increasingly interested in this compound due to its potential role in developing novel active pharmaceutical ingredients (APIs) and crop protection agents.

The molecular structure of 3-Chloro-5-(difluoromethyl)-4-methoxy-2-nitropyridine (CAS No. 1806936-39-9) features a nitro group at the 2-position, which enhances its electrophilic properties, making it a valuable intermediate in heterocyclic chemistry. The presence of the difluoromethyl group introduces lipophilicity, a critical factor in improving the bioavailability of drug candidates. This compound is often discussed in the context of structure-activity relationship (SAR) studies, where its modifications are explored to optimize biological activity.

In recent years, the demand for fluorinated pyridines like 3-Chloro-5-(difluoromethyl)-4-methoxy-2-nitropyridine has surged, driven by trends in precision agriculture and sustainable chemistry. Fluorine-containing compounds are prized for their ability to enhance metabolic stability and target specificity, aligning with the growing focus on green chemistry and reduced environmental impact. This compound’s potential applications in pesticide formulation and drug discovery make it a subject of frequent searches in scientific databases and patent literature.

Synthetic routes to 3-Chloro-5-(difluoromethyl)-4-methoxy-2-nitropyridine (CAS No. 1806936-39-9) often involve halogenation and nitration of precursor pyridine derivatives, followed by selective methoxylation. Researchers emphasize the importance of regioselective control during synthesis to avoid unwanted byproducts. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to confirm the purity and identity of this compound, ensuring compliance with Good Manufacturing Practices (GMP) standards.

The compound’s relevance extends to medicinal chemistry, where it serves as a building block for kinase inhibitors and antimicrobial agents. Its nitropyridine core is a common motif in drugs targeting inflammatory diseases and cancer pathways. Additionally, the agrochemical industry leverages its herbicidal and fungicidal properties, aligning with the global push for high-efficiency crop solutions. These applications underscore its dual utility in life sciences and material innovation.

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In conclusion, 3-Chloro-5-(difluoromethyl)-4-methoxy-2-nitropyridine (CAS No. 1806936-39-9) represents a critical intermediate in modern chemistry, bridging gaps between academic research and industrial applications. Its multifaceted roles in drug development and agrochemical innovation position it as a compound of enduring relevance, warranting continued exploration and investment.